Cas no 688002-41-7 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide)

• Product name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide
• CAS No: 688002-41-7
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5446339

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxothiolan-3-yl)-4-methoxybenzamide
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide

• Inchi： 1S/C12H15NO4S/c1-17-11-4-2-9(3-5-11)12(14)13-10-6-7-18(15,16)8-10/h2-5,10H,6-8H2,1H3,(H,13,14)
• InChI Key： CRRGBVOIPIHHBT-UHFFFAOYSA-N
• SMILES： C(NC1CCS(=O)(=O)C1)(=O)C1=CC=C(OC)C=C1

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide (CAS No. 688002-41-7)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide (CAS No. 688002-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 688002-41-7, features a thiolane ring with a sulfone group and a 4-methoxybenzamide moiety, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and its applicability in designing novel therapeutic agents.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide includes a sulfone functional group, which is known for its electron-withdrawing properties and stability under physiological conditions. This characteristic makes the compound a valuable candidate for studying enzyme inhibition and receptor binding. Additionally, the presence of the 4-methoxybenzamide group introduces aromaticity and potential hydrogen-bonding interactions, which are critical for molecular recognition in biological systems. These features align with current trends in precision medicine and targeted drug delivery, areas where researchers are actively seeking compounds with high specificity and low off-target effects.

In the context of modern drug development, CAS 688002-41-7 is often explored for its potential in kinase inhibition and anti-inflammatory applications. Kinases are a hot topic in biomedical research, as they play pivotal roles in cell signaling pathways associated with diseases such as cancer and autoimmune disorders. The compound's sulfone and benzamide groups may contribute to its ability to interact with kinase active sites, offering a promising avenue for structure-activity relationship (SAR) studies. Furthermore, its methoxy substituent could enhance metabolic stability, a key consideration in pharmacokinetic optimization.

Another area of interest for N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide is its potential use in proteomics and chemical biology. As the scientific community increasingly focuses on multi-omics approaches, small molecules like this are valuable tools for probing protein functions and interactions. The compound's compatibility with high-throughput screening (HTS) assays makes it a practical choice for identifying new biological targets. This aligns with the growing demand for AI-driven drug discovery, where computational models are used to predict compound behavior and optimize lead molecules.

From a synthetic chemistry perspective, the preparation of CAS 688002-41-7 involves strategic steps to ensure the integrity of its sulfone and benzamide functionalities. Researchers often employ green chemistry principles to minimize waste and improve yield, reflecting the broader industry shift toward sustainable synthesis. The compound's stability under various conditions also makes it suitable for long-term storage and scale-up production, which are critical factors for industrial applications.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methoxybenzamide (CAS No. 688002-41-7) represents a versatile and scientifically significant compound with broad applicability in drug discovery, chemical biology, and materials science. Its unique structural features and compatibility with cutting-edge research methodologies position it as a valuable asset for advancing our understanding of molecular interactions and developing next-generation therapeutics. As the fields of precision medicine and AI-augmented research continue to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of science and medicine.